Cas no 7103-27-7 (3,2’-O-Dimethyluridine)

• Product Name: 3,2’-O-Dimethyluridine
• CAS No: 7103-27-7
• MF: C₁₁H₁₆N₂O₆
• MW: 272.254543304443
• CID: 4154449
• PubChem ID: 66763497
• Update Time: 2025-10-05

3,2’-O-Dimethyluridine Chemical and Physical Properties

Names and Identifiers

• Uridine, 3-methyl-2'-O-methyl-
• N3-Methyl-2'-O-methyluridine
• N3-Methyl-2'-O-methyluridine RNA-modified nucleoside m3Um
• 3,2'-O-dimethyluridine
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-3-methylpyrimidine-2,4-dione
• DA-65876
• SCHEMBL666288
• 1-((2R,3R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-3-methylpyrimidine-2,4(1H,3H)-dione
• 7103-27-7
• 3-N,2'-O-dimethyluridine
• N3-Methyl-2a?O-methyluridine
• 3,2’-O-Dimethyluridine

• Inchi： 1S/C11H16N2O6/c1-12-7(15)3-4-13(11(12)17)10-9(18-2)8(16)6(5-14)19-10/h3-4,6,8-10,14,16H,5H2,1-2H3/t6-,8-,9-,10-/m1/s1
• InChI Key： OTFGHFBGGZEXEU-PEBGCTIMSA-N
• SMILES： OC[C@H]1O[C@@H](N2C=CC(=O)N(C)C2=O)[C@H](OC)[C@@H]1O

Computed Properties

• Exact Mass: 272.10083623Da
• Monoisotopic Mass: 272.10083623Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 99.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides